Cas no 1171835-35-0 (N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide
• CAS No: 1171835-35-0
• MF: C₂₇H₂₆N₂O₄
• MW: 442.506347179413
• CID: 5959107
• PubChem ID: 44087981
• Update Time: 2025-10-10

N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(quinolin-2-ylmethoxy)benzamide
• AKOS024515975
• VU0649215-1
• N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(quinolin-2-yl)methoxy]benzamide
• 1171835-35-0
• SR-01000923991
• F5622-0030
• SR-01000923991-1
• N-(3,4-dimethoxyphenethyl)-4-(quinolin-2-ylmethoxy)benzamide

• Inchi： 1S/C27H26N2O4/c1-31-25-14-7-19(17-26(25)32-2)15-16-28-27(30)21-9-12-23(13-10-21)33-18-22-11-8-20-5-3-4-6-24(20)29-22/h3-14,17H,15-16,18H2,1-2H3,(H,28,30)
• InChI Key： AYOCKOPNTOXFTI-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)C1=CC=C(OCC2=CC=C3C(=N2)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 442.189
• Monoisotopic Mass: 442.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Norbelladine-type amaryllidaceae alkaloids

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide

Research Brief on N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide (CAS: 1171835-35-0)

N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide (CAS: 1171835-35-0) is a synthetic small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinoline and dimethoxyphenyl structural motifs, has been investigated for its potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide involves a multi-step process, with the quinoline moiety playing a critical role in its biological activity. Researchers have identified this compound as a potent modulator of specific signaling pathways, including those involved in inflammation and apoptosis. Its ability to cross the blood-brain barrier has also made it a candidate for treating central nervous system disorders, such as Alzheimer's disease and Parkinson's disease.

In a recent study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory effects on key enzymes implicated in neurodegenerative pathologies. The study utilized in vitro and in vivo models to evaluate its neuroprotective properties, revealing a dose-dependent reduction in oxidative stress and neuronal apoptosis. These findings suggest that N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide could serve as a promising lead compound for further drug development.

Another area of interest is the compound's potential anticancer activity. Preliminary data from cell-based assays indicate that it exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high expression of specific oncogenic targets. Researchers are currently exploring its mechanism of action in this context, with a focus on its interaction with DNA repair pathways and cell cycle regulators.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-4-(quinolin-2-yl)methoxybenzamide (CAS: 1171835-35-0) represents a versatile and pharmacologically active molecule with potential applications in both neurodegenerative diseases and oncology. Continued research will be essential to fully elucidate its therapeutic potential and overcome existing limitations.